Cas no 73200-73-4 (3-phenyl-1H-pyrazin-2-one)

• Product Name: 3-phenyl-1H-pyrazin-2-one
• CAS No: 73200-73-4
• MF: C₁₀H₈N₂O
• MW: 172.18332195282
• MDL: MFCD12828231
• CID: 1037007
• Update Time: 2025-04-20

3-phenyl-1H-pyrazin-2-one Chemical and Physical Properties

Names and Identifiers

• 3-Phenylpyrazin-2-ol
• 3-Phenyl-2(1H)-pyrazinone
• 3-phenyl-Pyrazinol
• 3-Phenylpyrazin-2(1H)-one
• 2-Hydroxy-3-phenylpyrazine
• Pyrazinol, 3-phenyl-
• 3-phenyl-1H-pyrazin-2-one
• E131SU560G
• AK110666
• 3-phenyl pyrazinone
• PubChem16345
• 2-hydroxy-3-phenylpyrazin
• 3-Phenylpyrazin-2(1H)one
• SYPKOIOSVWYKHO-UHFFFAOYSA-N
• 2-HYDROXY-3-PHENYLPYRADINE
• Ampicillin Sodium Imp. H (EP): 3-Phenylpyrazin-2-ol

• MDL： MFCD12828231
• Inchi： 1S/C10H8N2O/c13-10-9(11-6-7-12-10)8-4-2-1-3-5-8/h1-7H,(H,12,13)
• InChI Key： SYPKOIOSVWYKHO-UHFFFAOYSA-N
• SMILES： O=C1C(C2C=CC=CC=2)=NC=CN1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 262
• XLogP3: 0.9
• Topological Polar Surface Area: 41.5

Experimental Properties

• Density: 1.233±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 457.4°C at 760 mmHg
• Solubility: Slightly soluble (17 g/l) (25 º C),

3-phenyl-1H-pyrazin-2-one Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether